5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile

• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol
• IUPAC Name: 5-fluoro-2-(1-methoxypropan-2-ylamino)benzonitrile
• InChI: InChI=1S/C11H13FN2O/c1-8(7-15-2)14-11-4-3-10(12)5-9(11)6-13/h3-5,8,14H,7H2,1-2H3
• InChI Key: SMXZETCBCJWXGY-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC1=C(C=C(C=C1)F)C#N

Description

5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile is a fluorinated benzonitrile derivative characterized by a methoxypropan-2-ylamino substituent at the 2-position and a fluorine atom at the 5-position of the aromatic ring. Its molecular formula is C₁₁H₁₂FN₂O, with a molecular weight of 220.23 g/mol. The compound’s structure combines a nitrile group, known for its electron-withdrawing properties, with a secondary amine bearing a methoxypropyl chain, which may enhance lipophilicity and influence pharmacokinetic behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile typically involves the reaction of 5-fluoro-2-nitrobenzonitrile with 1-methoxypropan-2-amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the process. The reaction conditions, such as temperature and pressure, are optimized to achieve a high yield of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to produce the compound in bulk quantities, ensuring consistency and purity. Advanced techniques such as continuous flow reactors and automated systems may be employed to enhance efficiency and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The compound can undergo substitution reactions where the fluorine atom or other functional groups are replaced by different substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield nitro compounds, while reduction may produce amines. Substitution reactions can result in a variety of substituted benzonitriles .

Scientific Research Applications

5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and in studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Substituted Aminobenzonitriles

• 5-Amino-2-fluorobenzonitrile (CAS: 37705-82-1) Structure: Features a simple amino group (-NH₂) at the 2-position and fluorine at the 5-position. Molecular Formula: C₇H₅FN₂ (MW: 133.15 g/mol). Key Differences: The absence of the methoxypropan-2-yl chain reduces steric bulk and lipophilicity compared to the target compound. This may result in lower membrane permeability but higher solubility in polar solvents. Such analogs are often used as building blocks for more complex pharmaceuticals .

Halogenated Hydroxybenzonitriles

• 5-Bromo-2-hydroxybenzonitrile Structure: Bromine at the 5-position and a hydroxyl group (-OH) at the 2-position. Molecular Formula: C₇H₄BrNO (MW: 198.02 g/mol). Key Differences: The hydroxyl group enables strong hydrogen bonding (O–H⋯N interactions, ~2.8 Å), influencing crystallinity and solubility. Bromine’s larger atomic radius compared to fluorine increases molecular weight and may alter electronic effects on the aromatic ring. This compound is utilized in synthesizing antiretroviral and anticancer agents .

Piperazine-Containing Benzonitriles

• 5-Fluoro-2-[4-[3-(4-fluorophenoxy)propanoyl]piperazin-1-yl]benzonitrile Structure: Incorporates a piperazine ring linked to a 4-fluorophenoxypropanoyl group at the 2-position. Molecular Formula: C₂₀H₁₉F₂N₃O₂ (MW: 371.38 g/mol). Such modifications are common in kinase inhibitors or GPCR-targeted drugs, highlighting the trade-off between molecular complexity and bioactivity .

Oxy-Substituted Benzonitriles

• 5-Fluoro-2-(propan-2-ylideneaminooxy)benzonitrile Structure: Features an oxy-propan-2-ylideneamino group (-O–N=C(CH₃)₂) at the 2-position. Molecular Formula: C₁₀H₁₀FN₂O (MW: 192.19 g/mol). Key Differences: The oxyimino group introduces conformational rigidity and may affect metabolic stability. This compound’s discontinued status parallels that of the target molecule, suggesting shared challenges in development or application .

Data Table: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile	-NH-(1-methoxypropan-2-yl) (2), -F (5)	C₁₁H₁₂FN₂O	220.23	Discontinued; potential intermediate
5-Amino-2-fluorobenzonitrile	-NH₂ (2), -F (5)	C₇H₅FN₂	133.15	Building block for pharmaceuticals
5-Bromo-2-hydroxybenzonitrile	-Br (5), -OH (2)	C₇H₄BrNO	198.02	Antiretroviral/cancer drug precursor
5-Fluoro-2-[4-(fluorophenoxypropanoyl)piperazin-1-yl]benzonitrile	-Piperazine-propanoyl (2), -F (5)	C₂₀H₁₉F₂N₃O₂	371.38	Kinase inhibitor scaffold
5-Fluoro-2-(propan-2-ylideneaminooxy)benzonitrile	-O–N=C(CH₃)₂ (2), -F (5)	C₁₀H₁₀FN₂O	192.19	Discontinued; rigid oxyimino group

Research Findings and Insights

• Synthetic Accessibility: The target compound’s discontinuation contrasts with the well-established synthesis of analogs like 5-Bromo-2-hydroxybenzonitrile, which can be prepared via bromination, cobalt-catalyzed reactions, or photochemical methods . The methoxypropan-2-ylamino group in the target may introduce synthetic hurdles, such as regioselectivity challenges or purification difficulties.
• Bioactivity Considerations : Piperazine-containing analogs (e.g., C₂₀H₁₉F₂N₃O₂) demonstrate enhanced binding to biological targets due to the basic nitrogen in piperazine, whereas the target compound’s methoxypropyl chain may optimize logP values for blood-brain barrier penetration .
• Stability and Solubility : The hydroxyl group in 5-Bromo-2-hydroxybenzonitrile facilitates crystal packing via hydrogen bonds, improving stability but reducing solubility. In contrast, the methoxy group in the target compound could balance lipophilicity and solubility .

Biological Activity

5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile is an organic compound that has garnered interest for its potential biological activities. This article delves into its biological activity, including its mechanisms of action, synthesis, and applications in therapeutic contexts.

Chemical Structure and Properties

The compound has a molecular formula of $C_{11}H_{13}FN_{2}O$ and a molecular weight of 208.24 g/mol. Its structure features a fluorine atom, a methoxypropan-2-ylamino group, and a benzonitrile moiety, which are critical for its biological interactions. The presence of these functional groups suggests potential interactions with various biological targets.

Research indicates that 5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile may modulate enzyme activity or receptor function. Preliminary studies suggest it interacts with specific biological molecules, which could elucidate its pharmacological properties. The exact mechanisms are still under investigation, but the compound's structural features imply that it could serve as an inhibitor or modulator in various biochemical pathways.

In Vitro Studies

Initial investigations into the biological activity of this compound have focused on its cytotoxic effects against cancer cell lines. For instance, studies have shown that similar compounds exhibit significant inhibition of cell proliferation in various cancer models, such as L1210 mouse leukemia cells and B16 melanoma cells. The IC50 values for related compounds suggest that structural modifications can significantly influence their potency .

Table 1: Summary of Biological Activity in Related Compounds

Compound Name	Target Cell Line	IC50 (nM)	Mechanism of Action
5-Fluoro-2'-deoxyuridine	L1210 leukemia	<100	Thymidylate synthase inhibition
5-Fluoro-2-(1-methoxypropan-2-ylamino)benzonitrile	B16 melanoma	TBD	TBD
Alkylating analogs	B16 melanoma	<50	Alkylation of DNA

Case Studies

In a notable study, researchers synthesized a series of phosphoramidate analogs related to 5-Fluoro-2'-deoxyuridine, which were evaluated for their growth inhibitory activity against L1210 cells. These analogs demonstrated potent inhibition, indicating that modifications to the nucleoside structure can enhance biological activity through improved binding affinity or altered metabolic pathways .

Applications in Drug Development

The ongoing research into the biological activity of 5-Fluoro-2-[(1-methoxypropan-2-yl)amino]benzonitrile highlights its potential as a lead compound in drug development. Its structural characteristics suggest it could be developed into a therapeutic agent targeting specific cancer types or other diseases influenced by enzyme modulation.